Cas no 70321-86-7 (Ultraviolet absorbent UV-234)

• Product Name: Ultraviolet absorbent UV-234
• CAS No: 70321-86-7
• MF: C₃₀H₂₉N₃O
• MW: 447.57076716423
• MDL: MFCD00134705
• CID: 59082
• PubChem ID: 125308063
• Update Time: 2026-05-14

Ultraviolet absorbent UV-234 Chemical and Physical Properties

Names and Identifiers

• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)-4,6-bis(2-phenylpropan-2-yl)phenol
• UV-234
• 2-(2H-Benzotriazol-2-yl)-4,6-bis(1-methyl-1-phenylethyl)phenol
• 2-(2H-Benzotriazol-2-yl)-4,6-bis(1-methyl-1 phenylethyl)phenol
• UV absorber-234
• Benzotriazole BT
• 2-2(H-Benzotrialzol-2-yl)-4,6-bis(1-methyl-1-phenylethyl)phenol
• BLS? 234
• TINUVIN 234
• 2-(2H-Benzotriazol-2-yl)-4,6-bis(1-methyl-1-phenylethyl)phenol Standard
• 2-(2-Hydroxy-3,5-di-a-cumylphenyl)-2H-benzotriazole
• 2-(2H-Benzotriazol-2-yl)-4,6-bis(1-methyl-l-phenylethyl)phenol
• 2-(2H-Benzotriazol-2-yl)-4,6-bis(a,a-dimethylbenzyl)phenol
• 2-(3',5'-Bis(a,a-dimethylbenzyl)-2'-hydroxyphenyl)benzotriazole
• 2-[2-Hydroxy-3,5-bis(a,a-dimethylbenzyl)phenyl]-2H-benzotriazole
• 2-[2-Hydroxy-3,5-bis(a,a-dimethylbenzyl)phenyl]benzotriazole
• 2-[2-Hydroxy-3,5-di(1,1-dimethylbenzyl)phenyl]-2H-benzotriazole
• 2-[2-Hydroxy-3,5-di(a,a-dimethylbenzyl)phenyl]-2H-benzotriazole
• 2-[2'-Hydroxy-3',5'-bis(a,a-dimethylbenzyl)phenyl]benzotriazole
• 2-[3',5'-Bis(1-methyl-1-phenylethyl)-2'-hydroxyphenyl]benzotriazole
• Eversorb 234
• Eversorb 76
• Lowilite 234
• T 234
• Tinuvin 234D
• Tinuvin 900
• UV 234
• UV 234 (antioxidant)
• Uvinul 3034
• Ultraviolet absorbent UV-234
• Phenol, 2-(2H-benzotriazol-2-yl)-4,6-bis(1-methyl-1-phenylethyl)-
• 9B1ZX3NU45
• C30H29N3O
• OLFNXLXEGXRUOI-UHFFFAOYSA-N
• 2-(benzotriazol-2-yl)-4,6-bis(2-phenylpropan-2-yl)phenol
• UV234
• DSSTox_CID_8985
• DSSTox_RID_78661
• DSSTox_GSID_28985
• Ultraviolet absorb

• MDL： MFCD00134705
• Inchi： 1S/C30H29N3O/c1-29(2,21-13-7-5-8-14-21)23-19-24(30(3,4)22-15-9-6-10-16-22)28(34)27(20-23)33-31-25-17-11-12-18-26(25)32-33/h5-20,34H,1-4H3
• InChI Key： OLFNXLXEGXRUOI-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H])N1N=C2C([H])=C([H])C([H])=C([H])C2=N1

Computed Properties

• Exact Mass: 447.23100
• Monoisotopic Mass: 447.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 8.6

Experimental Properties

• Color/Form: powder
• Density: 1.12
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 589.3 °C at 760 mmHg
• Flash Point: 383 °F(lit.)
• Solubility: H2O: <0.04 ppm at 20 °C, insoluble
• Water Partition Coefficient: Insoluble, <0.04 ppm at 20 º C
• PSA: 50.94000
• LogP: 6.77790
• Solubility: insoluble, <0.04 ppm at 20 ºC

Ultraviolet absorbent UV-234 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：-
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Ultraviolet absorbent UV-234

Professional Introduction to Compound with CAS No. 70321-86-7 and Product Name: Ultraviolet Absorbent UV-234

The compound with the CAS number 70321-86-7 and the product name Ultraviolet Absorbent UV-234 represents a significant advancement in the field of specialty chemicals, particularly in applications requiring effective absorption of ultraviolet (UV) radiation. This compound has garnered considerable attention due to its unique chemical properties and versatile applications, especially in the context of modern photoprotection and material science. The following discussion provides a comprehensive overview of this compound, its chemical characteristics, industrial applications, and its relevance in the latest research developments.

Chemical Structure and Properties

The molecular structure of the compound with CAS No. 70321-86-7 is meticulously designed to optimize its UV absorption capabilities. This structure typically incorporates aromatic rings and heterocyclic compounds that are known for their strong interaction with UV light. The compound exhibits a high molar absorptivity in the UV spectrum, particularly in the UVA (315-400 nm) and UVB (280-315 nm) regions, making it an excellent candidate for UV filtering applications. Its stability under various environmental conditions, including temperature and humidity, further enhances its utility in both laboratory and industrial settings.

Industrial Applications

The primary application of Ultraviolet Absorbent UV-234 is in the formulation of sunscreens and photoprotective agents. Its ability to absorb a broad spectrum of UV radiation makes it highly effective in preventing skin damage caused by excessive exposure to sunlight. Recent advancements in cosmetic chemistry have seen the integration of this compound into advanced skincare products that not only provide UV protection but also offer additional benefits such as anti-aging and moisturization.

In addition to personal care products, Ultraviolet Absorbent UV-234 finds extensive use in industrial coatings and plastics. These materials often require UV stability to prevent degradation caused by prolonged exposure to sunlight. The incorporation of this absorbent into polymer matrices enhances the durability of plastics used in automotive components, outdoor furniture, and construction materials. Furthermore, its application in coatings for architectural surfaces has improved energy efficiency by reducing heat absorption, thereby contributing to sustainable building practices.

Research and Development Innovations

The field of photoprotection has seen significant advancements due to the development of novel UV absorbers like Ultraviolet Absorbent UV-234. Recent research has focused on enhancing the efficiency and environmental compatibility of these compounds. For instance, studies have explored modifications to the molecular structure to improve water resistance while maintaining high UV absorption capabilities. These modifications have led to the development of next-generation sunscreens that remain effective even after swimming or sweating.

Moreover, researchers have been investigating the potential synergistic effects of combining Ultraviolet Absorbent UV-234 with other photoprotective agents. By blending this compound with antioxidants and vitamins, scientists have created formulations that offer comprehensive protection against both UVA and UVB rays while also providing additional skin health benefits. Such innovations are particularly relevant in regions with high solar radiation where prolonged sun exposure poses significant health risks.

Sustainability and Future Prospects

Sustainability has become a critical consideration in the development of new chemical products, including Ultraviolet Absorbent UV-234. Efforts are underway to reduce the environmental impact of these compounds by developing biodegradable variants that minimize waste accumulation. Additionally, research is being conducted to optimize production processes to lower energy consumption and carbon footprint.

The future prospects for Ultraviolet Absorbent UV-234 appear promising, with ongoing research exploring new applications in areas such as agriculture and electronics. In agriculture, this compound is being tested for use in protective coatings for crops that enhance their resilience to extreme weather conditions exacerbated by climate change. In electronics, its ability to block harmful UV radiation is being leveraged in the development of more durable displays and sensors for outdoor devices.

In conclusion, the compound with CAS No. 70321-86-7 and the product name Ultraviolet Absorbent UV-234 represents a cornerstone in modern photoprotection technology. Its unique chemical properties make it an indispensable component in a wide range of applications, from personal care products to industrial materials. As research continues to evolve, we can expect further innovations that will enhance its efficacy and sustainability, ensuring its continued relevance in an ever-changing technological landscape.